Cas no 2229120-83-4 (1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 2229120-83-4
• MF: C₁₀H₅F₃O
• MW: 198.141313314438
• CID: 5829793
• PubChem ID: 165677516
• Update Time: 2025-05-28

1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2229120-83-4
• 1-(2-ethynylphenyl)-2,2,2-trifluoroethan-1-one
• EN300-1945844
• 1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C10H5F3O/c1-2-7-5-3-4-6-8(7)9(14)10(11,12)13/h1,3-6H
• InChI Key： CUHQCKVWWHUONU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1C#C)=O)(F)F

Computed Properties

• Exact Mass: 198.02924926g/mol
• Monoisotopic Mass: 198.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 2229120-83-4)

1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 2229120-83-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This compound features a trifluoromethyl group attached to a ketone moiety, combined with an ethynylphenyl substituent, making it a versatile building block for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, catalysis, and advanced material synthesis.

The growing interest in fluorinated compounds like 1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one stems from their ability to enhance the bioavailability and metabolic stability of bioactive molecules. In the context of green chemistry and sustainable synthesis, this compound is being studied for its potential role in reducing environmental impact while maintaining high reactivity. Its CAS No. 2229120-83-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most discussed applications of 1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one is in the development of small-molecule inhibitors for therapeutic targets. The trifluoromethyl ketone group is known to interact strongly with enzymes, making it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its potential in addressing challenges related to drug resistance and selectivity, topics that are highly relevant in the pharmaceutical industry today.

From a materials science perspective, the ethynylphenyl moiety in CAS No. 2229120-83-4 offers opportunities for click chemistry applications, enabling the construction of complex molecular architectures. This aligns with the rising demand for functional materials in electronics, coatings, and nanotechnology. Researchers are also investigating its use in photocatalysis and energy storage, areas that are currently trending in scientific literature and industry reports.

In summary, 1-(2-Ethynylphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 2229120-83-4) represents a promising compound with multifaceted applications. Its structural features and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing innovation and sustainability. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of organic synthesis and applied chemistry.